![molecular formula C12H33PSi3 B096055 Tris((trimethylsilylmethyl))phosphine CAS No. 18077-42-4](/img/structure/B96055.png)
Tris((trimethylsilylmethyl))phosphine
Overview
Description
Tris(trimethylsilyl)phosphine is an organophosphorus compound with the formula P(SiMe3)3 (Me = methyl). It is a colorless liquid that ignites in air and hydrolyzes readily . It is used as an intermediate in organic synthesis .
Synthesis Analysis
Tris(trimethylsilyl)phosphine is prepared by treating trimethylsilyl chloride, white phosphorus, and sodium-potassium alloy . The reaction is as follows: 1/4 P4 + 3 Me3SiCl + 3 K → P(SiMe3)3 + 3 KCl .Chemical Reactions Analysis
The compound hydrolyzes to give phosphine: P(SiMe3)3 + 3 H2O → PH3 + 3 HOSiMe3 . Treatment of certain acyl chlorides with tris(trimethylsilyl)phosphine gives phosphaalkynes, one example being tert-butylphosphaacetylene . Reaction with potassium tert-butoxide cleaves one P-Si bond, giving the phosphide salt .Physical And Chemical Properties Analysis
Tris(trimethylsilyl)phosphine has a molar mass of 250.544 g·mol−1. It is a colorless liquid with a density of 0.863 g/cm3. It has a melting point of 24 °C and a boiling point of 243–244 °C . It is insoluble in water .Scientific Research Applications
Popova et al. (1999) reported that Tris(trimethylsilyl)phosphine is a key reagent in the synthesis of one- and two-coordinated phosphorus compounds. Its interaction with bis(catechol)chlorophosphome has been studied, showing its potential in forming phosphomes with PIII-PV bonds and other stable phosphorus compounds (Popova et al., 1999).
Becker et al. (2007) described Tris(trimethylsilyl)phosphine and its derivative, lithium bis(trimethylsilyl)phosphide·2tetrahydrofuran, as useful reagents for preparing compounds with single or multiple element phosphorus bonds. These compounds react readily with various element halides, carboxylic acid chlorides, and esters, highlighting their versatility in organic synthesis (Becker et al., 2007).
Cline et al. (2004) explored the reactivity and membrane permeability of water-soluble phosphines, including Tris(2-carboxyethyl)phosphine, as reductants of peptide and protein disulfide bonds. This study provides insights into the role of carboxylate anions in reduction mechanisms and suggests the potential for phosphine analogues in biological systems (Cline et al., 2004).
Prishchenko et al. (2010) investigated the 1-heteroalkylation of Tris(trimethylsilyl)phosphine, proposing convenient methods for the synthesis of various tris-substituted phosphines. This research highlights its application in synthesizing tris(dialkylaminomethyl)phosphines, tris(alkoxymethyl)phosphines, and other related compounds (Prishchenko et al., 2010).
Hsieh and Wilkinson (1973) discussed the reaction of Tris(trimethylsilylmethyl)phosphine with iron, cobalt, and nickel carbonyls to form a series of new complexes. These findings are significant for understanding the coordination chemistry involving phosphines (Hsieh & Wilkinson, 1973).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
tris(trimethylsilylmethyl)phosphane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H33PSi3/c1-14(2,3)10-13(11-15(4,5)6)12-16(7,8)9/h10-12H2,1-9H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KXTJYOAWQBBWAQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Si](C)(C)CP(C[Si](C)(C)C)C[Si](C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H33PSi3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10171013 | |
Record name | Tris((trimethylsilylmethyl))phosphine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10171013 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
292.62 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
18077-42-4 | |
Record name | Tris[(trimethylsilyl)methyl]phosphine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=18077-42-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Tris((trimethylsilylmethyl))phosphine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0018077424 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Tris((trimethylsilylmethyl))phosphine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10171013 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Tris[(trimethylsilylmethyl)]phosphine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.038.155 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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